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Compound of Interest

1-(4-Fluoro-3-
Compound Name:
hydroxyphenyl)ethanone

Cat. No.: B1439324

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2-Chloroethanamine (CAS 689-98-5), a
bifunctional organic compound of significant interest in medicinal chemistry and organic
synthesis. Due to its reactive nature, a thorough understanding of its properties and safety
protocols is crucial for its effective and safe application in research and development.

Chemical Identity and Structure

2-Chloroethanamine, also known as 2-chloroethylamine, is a primary amine with a chlorine
substituent.[1] Its bifunctionality, stemming from the nucleophilic amino group and the
electrophilic chloroethyl group, makes it a valuable precursor for the synthesis of various
nitrogen-containing compounds, including the potent alkylating agents known as nitrogen
mustards.[1] The free base is a colorless to pale yellow liquid with a characteristic fishy odor,
but it is inherently unstable.[1] Consequently, it is most commonly supplied and handled as its
more stable crystalline hydrochloride salt, 2-chloroethylamine hydrochloride.[1][2]

Synonyms: 1-Amino-2-chloroethane, 2-aminochloroethane, 2-chloro-1-ethylamine[3][4]
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Identifier Value

CAS Number 689-98-5[5]

Molecular Formula C2He6CIN[6]

Molecular Weight 79.53 g/mol [1][7]

Canonical SMILES C(CCINI[1]

InChl Key VKPPFDPXZWFDFA-UHFFFAOYSA-NJ[1]

Physicochemical Properties

The physical and chemical properties of 2-chloroethanamine and its hydrochloride salt differ
significantly, which is a critical consideration for storage, handling, and synthetic applications.[1]

Property Value Notes

o The hydrochloride salt is a
Colorless to pale yellow liquid ] ) ) )
Appearance white to light beige crystalline
(free base)[1]

powder.[1][2]
) ) Data likely corresponds to the
Melting Point 146-148 °C[3][7] )
hydrochloride salt.
Boiling Point ~90.19 °C (rough estimate)[3]
. ~0.9313 g/cm3 (rough
Density ]
estimate)[3][7]
- ) The hydrochloride salt is
Solubility Soluble in water.[2] _
soluble in water.[2]
. The free base is unstable and The hydrochloride salt is more
Stability

may polymerize explosively.[3]  stable.[1][2]

Safety and Handling

2-Chloroethanamine and its hydrochloride salt are hazardous substances that require strict
adherence to safety protocols.[1]
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Hazard Identification:

e Unstable and may polymerize explosively.[3]

e When heated to decomposition, it emits toxic fumes of ClI= and NOXx.[3]
o Harmful if swallowed, in contact with skin, or if inhaled.[8]

Personal Protective Equipment (PPE):

Respiratory Protection: A self-contained breathing apparatus should be used.[9]

Eye Protection: Wear safety goggles.[3][9]

Hand Protection: Wear chemical-resistant gloves.[8]

Skin and Body Protection: Wear a lab coat, full-sleeved apron, and protective clothing.[8][9]
Handling and Storage:

e Handle in a well-ventilated fume hood.[1][8]

e Avoid contact with skin and eyes.[10]

o Store in a tightly closed container in a cool, dry, well-ventilated area away from incompatible
substances and moisture.[2][8]

First Aid Measures:

 Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. If not breathing, give
artificial respiration and seek immediate medical attention.[9][11]

« Skin Contact: Immediately wash with plenty of water. Remove contaminated clothing.[8][9]
e Eye Contact: Rinse immediately with plenty of water.[9]

 Ingestion: Wash out the mouth with copious amounts of water and seek medical attention.[8]

[9]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.guidechem.com/dictionary/en/689-98-5.html
https://www.guidechem.com/dictionary/en/689-98-5.html
https://www.chemsrc.com/en/cas/71999-74-1_1031424.html
https://www.kmpharma.in/download_msds/6243
https://www.chemsrc.com/en/cas/71999-74-1_1031424.html
https://www.kmpharma.in/download_msds/6243
https://www.chemsrc.com/en/cas/71999-74-1_1031424.html
https://www.chemsrc.com/en/cas/71999-74-1_1031424.html
https://www.kmpharma.in/download_msds/6243
https://www.benchchem.com/product/b1212225
https://www.chemsrc.com/en/cas/71999-74-1_1031424.html
https://www.echemi.com/produce/pr220804152973-2-chloroethanamine.html
https://www.lookchem.com/casno870-24-6.html
https://www.chemsrc.com/en/cas/71999-74-1_1031424.html
https://www.kmpharma.in/download_msds/6243
https://www.xixisys.com/substances/689-98-5
https://www.chemsrc.com/en/cas/71999-74-1_1031424.html
https://www.kmpharma.in/download_msds/6243
https://www.kmpharma.in/download_msds/6243
https://www.chemsrc.com/en/cas/71999-74-1_1031424.html
https://www.kmpharma.in/download_msds/6243
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1439324?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Emergency Procedures Flowchart

Caption: General emergency procedures for 2-Chloroethanamine incidents.

Toxicological Information

Detailed toxicological data for 2-chloroethanamine is not extensively available in the provided
search results. However, its structural relationship to nitrogen mustards suggests potential for
significant toxicity.[1] The high reactivity of the compound, particularly its ability to act as an
alkylating agent, indicates a potential for cytotoxicity.[1]

One protocol for assessing cytotoxicity is the MTT assay, which measures the metabolic
activity of cells as an indicator of cell viability.[1]

Experimental Protocol: Assessment of Cytotoxicity
using the MTT Assay[1]

Materials:

Cancer cell line of interest (e.g., MCF-7, A549, Hela)
o Complete cell culture medium

o 96-well plates

e 2-Chloroethylamine hydrochloride

e MTT solution (5 mg/mL in PBS)

e Solubilization solution (e.g., DMSO or a solution of SDS in HCI)

Microplate reader

Procedure:

e Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.
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» Prepare serial dilutions of 2-chloroethylamine hydrochloride in the complete cell culture
medium.

» Remove the existing medium from the cells and replace it with the medium containing
different concentrations of the test compound. Include appropriate controls (untreated cells
and vehicle control).

 Incubate the plates for a specified period (e.g., 24, 48, or 72 hours).

 After the incubation period, add MTT solution to each well and incubate for an additional 2-4
hours, allowing viable cells to convert the MTT into formazan crystals.

» Add the solubilization solution to dissolve the formazan crystals.
e Measure the absorbance of the wells at a specific wavelength using a microplate reader.

o Calculate the percentage of cell viability relative to the untreated control to determine the
cytotoxic effect of 2-chloroethanamine.

Reactivity and Synthetic Applications

The reactivity of 2-chloroethanamine is dominated by the interplay between its amino and
chloroethyl groups.[1] A key reaction is the intramolecular cyclization to form a highly reactive
aziridinium ion, which is a potent electrophile.[1] This transformation is the rate-determining
step for many of its subsequent reactions and is influenced by pH.[1]

This reactivity makes 2-chloroethanamine a valuable building block in organic synthesis. For
example, it is used in the N-alkylation of various amines to produce N-substituted
ethylenediamines.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2-Chloroethanamine
(CAS 689-98-5)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1439324#cas-number-689-98-5-properties-and-
safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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